Cas no 866546-08-9 (1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-)
5-Chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridine is a silyl-protected heterocyclic compound featuring a chloro-substituted pyrrolopyridine core. The tert-butyldimethylsilyl (TBDMS) group enhances stability and controls reactivity, making it valuable in synthetic organic chemistry, particularly for nucleoside analogs and pharmaceutical intermediates. The chloro substituent at the 5-position offers a versatile site for further functionalization through cross-coupling or substitution reactions. This compound's robust silyl protection improves solubility in organic solvents and facilitates selective deprotection when required. Its structural features make it useful in medicinal chemistry for developing kinase inhibitors or other biologically active molecules. The combination of the electron-rich pyrrolopyridine system and the sterically hindered silyl group provides both synthetic flexibility and stability under various reaction conditions.
866546-08-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-
CAS No:866546-08-9
MF:C13H19ClN2Si
MW:266.841862916946
MDL:MFCD11616398
CID:718878
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-
- 1-(tert-butyl-dimethyl-silanyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
- 1-(tert-Butyl-dimethyl-silanyl)-5-butylsulfanyl-1H-pyrrolo[2,3-b]pyridine
- 1-(tert-butyldimethylsilanyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine
- 1-(TERT-BUTYLDIMETHYLSILYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROLO[2,3-B]PYRIDINE
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- MDL: MFCD11616398
- Inchi: InChI=1S/C13H19ClN2Si/c1-13(2,3)17(4,5)16-7-6-10-8-11(14)9-15-12(10)16/h6-9H,1-5H3
- InChI Key: RUZXGFXJPZHVMS-UHFFFAOYSA-N
- SMILES: CC(C)(C)[Si](C)(C)N1C=CC2=CC(=CN=C21)Cl
Computed Properties
- Exact Mass: 266.10100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 17.82000
- LogP: 4.54300
1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029199284-1g |
1-(Tert-butyldimethylsilyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-08-9 | 95% | 1g |
$812.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074231-1g |
1-(tert-butyldimethylsilyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-08-9 | 98% | 1g |
¥8028.00 | 2024-04-27 | |
| Cooke Chemical | LN6037757-1g |
1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1 |
866546-08-9 | 1-dimethylethyl)dimethylsilyl]- | 1g |
RMB 4281.60 | 2025-02-20 |
1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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